Cas no 2172375-33-4 (4-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylphenylformamido}-2-methylbutanoic acid)

• Product Name: 4-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylphenylformamido}-2-methylbutanoic acid
• CAS No: 2172375-33-4
• MF: C₂₈H₂₈N₂O₅
• MW: 472.532327651978
• CID: 5804256
• PubChem ID: 165536456
• Update Time: 2025-06-08

4-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylphenylformamido}-2-methylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylphenylformamido}-2-methylbutanoic acid
• 4-{[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylphenyl]formamido}-2-methylbutanoic acid
• EN300-1511108
• 2172375-33-4

• Inchi： 1S/C28H28N2O5/c1-17(27(32)33)14-15-29-26(31)19-12-7-13-25(18(19)2)30-28(34)35-16-24-22-10-5-3-8-20(22)21-9-4-6-11-23(21)24/h3-13,17,24H,14-16H2,1-2H3,(H,29,31)(H,30,34)(H,32,33)
• InChI Key： BPVNJHIXVDVWJP-UHFFFAOYSA-N
• SMILES： O(C(NC1C=CC=C(C(NCCC(C(=O)O)C)=O)C=1C)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 472.19982200g/mol
• Monoisotopic Mass: 472.19982200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 9
• Complexity: 736
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 105Ų

Additional information on 4-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylphenylformamido}-2-methylbutanoic acid

Comprehensive Overview of 4-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylphenylformamido}-2-methylbutanoic acid (CAS No. 2172375-33-4)

The compound 4-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylphenylformamido}-2-methylbutanoic acid, identified by its CAS No. 2172375-33-4, is a highly specialized organic molecule with significant applications in peptide synthesis and pharmaceutical research. This compound belongs to the class of Fmoc-protected amino acid derivatives, which are widely used in solid-phase peptide synthesis (SPPS). The Fmoc group (9-fluorenylmethoxycarbonyl) serves as a temporary protecting group for amines, enabling controlled peptide chain elongation. Its unique structure, featuring a 2-methylphenylformamido moiety and a 2-methylbutanoic acid tail, makes it a valuable building block for designing peptide-based therapeutics and biomaterials.

In recent years, the demand for custom peptide synthesis and Fmoc-amino acid derivatives has surged due to their critical role in drug discovery, particularly in the development of targeted therapies and bioconjugates. Researchers are increasingly exploring the potential of this compound in antibody-drug conjugates (ADCs) and peptide vaccines, aligning with the growing interest in personalized medicine. The CAS No. 2172375-33-4 is often searched in conjunction with terms like "Fmoc-protected amino acids", "peptide coupling reagents", and "SPPS protocols", reflecting its niche yet expanding applications.

The synthesis and purification of 4-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylphenylformamido}-2-methylbutanoic acid require stringent conditions to ensure high purity and yield. Analytical techniques such as HPLC, mass spectrometry, and NMR spectroscopy are routinely employed to characterize this compound. Its stability under SPPS conditions and compatibility with common deprotection reagents like piperidine make it a preferred choice for researchers. Additionally, its methyl-substituted aromatic ring contributes to enhanced steric hindrance, which can influence peptide folding and binding affinity.

From an industrial perspective, the scalability of Fmoc-amino acid derivatives like CAS No. 2172375-33-4 is a key consideration. Manufacturers are investing in green chemistry approaches to reduce waste and improve efficiency, addressing the sustainability concerns of peptide production. This aligns with the broader trend of environmentally friendly synthesis in the pharmaceutical industry. Furthermore, the compound's potential in biomaterials and drug delivery systems has sparked interest in interdisciplinary research, bridging chemistry, biology, and materials science.

In summary, 4-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylphenylformamido}-2-methylbutanoic acid (CAS No. 2172375-33-4) is a versatile and high-value compound with growing relevance in modern research. Its applications span from peptide therapeutics to bioconjugation, making it a focal point for scientists exploring innovative solutions in healthcare and biotechnology. As the field advances, this compound is poised to play a pivotal role in the next generation of precision medicine and bioengineering breakthroughs.